Cas no 1303743-39-6 (5-[2-(trifluoromethyl)phenoxy]pentanenitrile)

• Product Name: 5-[2-(trifluoromethyl)phenoxy]pentanenitrile
• CAS No: 1303743-39-6
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• MDL: MFCD13472786
• CID: 5207522
• Update Time: 2026-03-06

5-[2-(trifluoromethyl)phenoxy]pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-[2-(Trifluoromethyl)-phenoxy]pentanenitrile
• 5-(2-(Trifluoromethyl)phenoxy)pentanenitrile
• 5-[2-(trifluoromethyl)phenoxy]pentanenitrile

• MDL： MFCD13472786
• Inchi： 1S/C12H12F3NO/c13-12(14,15)10-6-2-3-7-11(10)17-9-5-1-4-8-16/h2-3,6-7H,1,4-5,9H2
• InChI Key： PPAVGFUJYJBIIM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OCCCCC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.2
• Topological Polar Surface Area: 33

Additional information on 5-[2-(trifluoromethyl)phenoxy]pentanenitrile

Comprehensive Overview of 5-[2-(Trifluoromethyl)phenoxy]pentanenitrile (CAS No. 1303743-39-6)

5-[2-(Trifluoromethyl)phenoxy]pentanenitrile (CAS No. 1303743-39-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a trifluoromethylphenoxy moiety, is widely studied for its unique physicochemical properties and potential applications in drug discovery. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-[2-(trifluoromethyl)phenoxy]pentanenitrile has surged due to their role in optimizing drug candidates. Researchers frequently explore its utility in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR-targeted therapies. The compound’s nitrile functional group also offers versatility in click chemistry and bioconjugation, aligning with trends in precision medicine and targeted drug delivery.

From an industrial perspective, CAS 1303743-39-6 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its synthesis typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, topics frequently searched by chemists optimizing scalable routes. Environmental considerations, such as green chemistry and solvent-free reactions, are increasingly applied to its production to meet regulatory standards.

The compound’s relevance extends to agrochemical innovation, where trifluoromethylated structures are pivotal in developing next-generation herbicides and fungicides. Patent analyses reveal growing interest in its derivatives for crop protection, addressing global challenges like pest resistance and sustainable farming. This aligns with searches for eco-friendly agrochemicals and low-residue formulations.

Analytical characterization of 5-[2-(trifluoromethyl)phenoxy]pentanenitrile employs advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. These methods are critical for QA/QC protocols, a recurring theme in pharmaceutical manufacturing discussions. Additionally, computational studies (molecular docking and QSAR modeling) predict its interactions with biological targets, bridging gaps between in silico design and experimental validation.

Market insights indicate that CAS 1303743-39-6 is supplied by leading fine chemical vendors, with certifications like GMP and ISO ensuring compliance. FAQs often revolve around storage conditions (ambient vs. refrigerated) and handling precautions, reflecting user concerns about stability. Its shelf life and compatibility with common reagents (Grignard reagents, boronic acids) are also frequently queried.

In summary, 5-[2-(trifluoromethyl)phenoxy]pentanenitrile exemplifies the intersection of structural innovation and applied research. Its multifaceted applications—from drug development to crop science—underscore its importance in modern chemistry. As industries prioritize efficiency and sustainability, this compound will likely remain a focal point in scientific and commercial explorations.